molecular formula C11H13NO2 B8569123 2,4-Diethoxybenzonitrile

2,4-Diethoxybenzonitrile

Cat. No.: B8569123
M. Wt: 191.23 g/mol
InChI Key: HPTZMIWLWVOVQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Diethoxybenzonitrile is a substituted benzonitrile derivative featuring ethoxy (-OCH₂CH₃) groups at the 2- and 4-positions of the benzene ring, along with a nitrile (-CN) functional group. Benzonitriles are widely used as intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactivity and versatility . The ethoxy groups in 2,4-diethoxybenzonitrile are electron-donating substituents, which may enhance solubility in organic solvents and influence electronic properties, making it suitable for applications in catalysis or as a precursor in synthetic chemistry.

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

2,4-diethoxybenzonitrile

InChI

InChI=1S/C11H13NO2/c1-3-13-10-6-5-9(8-12)11(7-10)14-4-2/h5-7H,3-4H2,1-2H3

InChI Key

HPTZMIWLWVOVQO-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1)C#N)OCC

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Substituent Size and Polarity : Ethoxy groups in 2,4-diethoxybenzonitrile increase steric bulk and lipophilicity compared to methoxy analogs (e.g., 4-methoxybenzonitrile) . This may enhance membrane permeability in biological applications.
  • Electronic Effects : The nitro group in 3-methoxy-4-nitrobenzonitrile introduces electron-withdrawing character, contrasting with the purely electron-donating ethoxy groups in 2,4-diethoxybenzonitrile. This difference impacts reactivity in electrophilic substitution reactions .
  • Synthetic Complexity: Derivatives like 4-(2-nitrophenoxy)benzonitrile require multi-step synthesis due to bulky substituents, whereas 2,4-diethoxybenzonitrile could be synthesized via simpler alkylation or nucleophilic aromatic substitution .

Physicochemical Properties

Property 2,4-Diethoxybenzonitrile* 4-Methoxybenzonitrile 3-Methoxy-4-nitrobenzonitrile
Molecular Weight (g/mol) 193.20 133.15 178.15
Melting Point (°C) Not Reported 125–126 125–126
Solubility Likely polar aprotic Soluble in organic solvents Moderate in DMSO
Boiling Point Estimated >250°C Not Reported Not Reported

*Data inferred from structural analogs.

Key Trends :

  • Melting Points : Methoxy and nitro substituents (e.g., 3-methoxy-4-nitrobenzonitrile) exhibit similar melting points due to intermolecular hydrogen bonding and π-stacking .
  • Solubility: Ethoxy groups in 2,4-diethoxybenzonitrile likely improve solubility in alcohols and ethers compared to nitro-substituted derivatives, which are more polar but less soluble in non-polar media .

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